Cas no 58556-45-9 (5,5,6,6,6-Pentafluorohexan-1-ol)

• Product Name: 5,5,6,6,6-Pentafluorohexan-1-ol
• CAS No: 58556-45-9
• MF: C₆H₉F₅O
• MW: 192.127079725266
• MDL: MFCD06248629
• CID: 1073979
• PubChem ID: 2769663
• Update Time: 2025-09-27

5,5,6,6,6-Pentafluorohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5,5,6,6,6-Pentafluorohexan-1-ol
• 4-perfluoroethyl-butan-1-ol
• AC1MCHC5
• AG-A-78893
• CTK8A4074
• BBL104060
• MS-20779
• STL557874
• 58556-45-9
• EN300-7810315
• UEKOJSYLWJADHW-UHFFFAOYSA-N
• CS-0261309
• 5,5,6,6,6-pentafluoro-1-hexanol
• AKOS006293831
• MFCD06248629
• SCHEMBL864384
• DTXSID80377823

• MDL： MFCD06248629
• Inchi： 1S/C6H9F5O/c7-5(8,6(9,10)11)3-1-2-4-12/h12H,1-4H2
• InChI Key： UEKOJSYLWJADHW-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CCCCO)F

Computed Properties

• Exact Mass: 192.05737
• Monoisotopic Mass: 192.05735572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

5,5,6,6,6-Pentafluorohexan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 5,5,6,6,6-Pentafluorohexan-1-ol

Properties and Applications of 5,5,6,6,6-Pentafluorohexan-1-ol (CAS No. 58556-45-9)

5,5,6,6,6-Pentafluorohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 58556-45-9, is a fluorinated alcohol that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of fluorinated alcohols that exhibit distinct chemical characteristics, making them valuable in various industrial and scientific applications.

The molecular structure of 5,5,6,6,6-pentafluorohexan-1-ol consists of a hexane chain with five fluorine atoms substituting hydrogen atoms at the 5th, 6th, 7th, 8th, and 9th positions. The presence of these fluorine atoms introduces electron-withdrawing effects, which influence the reactivity and solubility of the compound. The hydroxyl group at the 1st carbon position further enhances its versatility in chemical transformations.

One of the most notable features of 5,5,6,6,6-pentafluorohexan-1-ol is its high stability under various conditions. Fluorinated compounds are known for their resistance to degradation and their ability to withstand extreme temperatures and pressures. This stability makes it an attractive candidate for use in harsh environments where other organic compounds might fail.

In recent years, 5,5,6,6,6-pentafluorohexan-1-ol has found applications in the synthesis of pharmaceutical intermediates. The fluorine atoms can serve as handles for further functionalization, allowing chemists to design complex molecules with specific biological activities. For instance, fluorinated alcohols have been used in the development of antiviral and anticancer agents due to their ability to enhance metabolic stability and binding affinity to biological targets.

The compound's solubility profile is another critical factor contributing to its utility. 5,5,6,6,6-pentafluorohexan-1-ol exhibits good solubility in both polar and nonpolar solvents, making it a versatile solvent or intermediate in multi-step synthetic routes. This property is particularly valuable in pharmaceutical synthesis where compatibility with a wide range of reagents is essential.

Recent studies have also explored the use of 5,5,6,6-pentafluorohexan-1-ol in materials science. Its unique chemical properties make it suitable for developing advanced polymers and coatings that require high thermal resistance and chemical inertness. These materials are finding applications in aerospace and automotive industries where performance under extreme conditions is paramount.

The synthesis of 5-fluoroalkanols like 5-pentafluorohexanol has been optimized through various methods including catalytic hydrogenation and fluorination reactions. Advances in synthetic chemistry have enabled the production of these compounds with higher yields and purities. For example, transition metal-catalyzed reactions have been employed to introduce fluorine atoms selectively at desired positions on the carbon chain.

In the realm of drug discovery, 5-pentafluorohexanol CAS No 58556-45-9 serves as a building block for more complex molecules. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as bioavailability and metabolic clearance. Researchers are particularly interested in how fluorine substitution affects drug-receptor interactions and overall therapeutic efficacy.

The environmental impact of using fluorinated compounds like CAS no 58556-45-9 is also a topic of ongoing research. While these compounds offer numerous benefits in terms of chemical stability and reactivity, they also pose challenges regarding their persistence in the environment. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint.

Industrial applications of CAS no 58556 pentafluorohexanol include use as a precursor for surfactants and emulsifiers where its fluorine content enhances surface activity. Additionally, it finds use in agrochemicals as a component in formulations designed to improve crop protection agents' performance.

Future directions in research on CAS no 58 pentafluorohexanol may involve exploring new derivatives with enhanced functionalities. By modifying the length or branching pattern of the carbon chain, scientists can tailor properties such as volatility or lipophilicity for specific applications ranging from drug delivery systems to specialty chemicals.